Cas no 56395-26-7 (Benzenesulfonic acid,4-nitro-, 2-[(2-hydroxyphenyl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-nitro-, 2-[(2-hydroxyphenyl)methylene]hydrazide
• CAS No: 56395-26-7
• MF: C₁₃H₁₁N₃O₅S
• MW: 321.308541536331
• CID: 383939
• PubChem ID: 135431292
• Update Time: 2025-04-19

Benzenesulfonic acid,4-nitro-, 2-[(2-hydroxyphenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, 2-[(2-hydroxyphenyl)methylene]hydrazide
• 4-nitro-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonohydrazide
• 4-nitro-benzenesulfonic acid salicylidenehydrazide
• 4-Nitro-benzolsulfonsaeure-salicylidenhydrazid
• N'-[(E)-(2-hydroxyphenyl)methylidene]-4-nitrobenzenesulfonohydrazide
• NSC22620
• STK972989
• NSC-22620
• 4-Nitro-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1-sulfonohydrazide
• CHEMBL3331046
• AKOS016372985
• DTXSID50669464
• 56395-26-7

• Inchi： 1S/C13H11N3O5S/c17-13-4-2-1-3-10(13)9-14-15-22(20,21)12-7-5-11(6-8-12)16(18)19/h1-9,15,17H/b14-9+
• InChI Key： MQXGHVHSBRPWAY-NTEUORMPSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N/N=C/C1C=CC=CC=1O)(=O)=O

Computed Properties

• Exact Mass: 321.04203
• Monoisotopic Mass: 321.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: 2

Experimental Properties

• Density: 1.56
• Boiling Point: 529.1°C at 760 mmHg
• Flash Point: 273.8°C
• Refractive Index: 1.692
• PSA: 118.41
• LogP: 3.60770